Cas no 202468-35-7 (L-Isoleucine-13C6, 15N)

• Product Name: L-Isoleucine-13C6, 15N
• CAS No: 202468-35-7
• MF: C₆H₁₃NO₂
• MW: 138.1223
• CID: 4729382
• PubChem ID: 101365133
• Update Time: 2025-10-31

L-Isoleucine-13C6, 15N Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-2-(15N)Azanyl-3-(113C)methyl(1,2,3,4,5-13C5)pentanoic acid
• 202468-35-7
• L-Isoleucine-13C6, 15N
• L-Isoleucine (13C6, 99%; 15N, 99%)
• CS-0514379
• HY-N0771S9

• Inchi： 1S/C6H13NO2/c1-3-4(2)5(7)6(8)9/h4-5H,3,7H2,1-2H3,(H,8,9)/t4-,5+/m0/s1/i1+1,2+1,3+1,4+1,5+1,6+1,7+1
• InChI Key： AGPKZVBTJJNPAG-JZHNXQILSA-N
• SMILES： O[13C]([13C@@H]([13C@@H]([13CH3])[13CH2][13CH3])[15NH2])=O

Computed Properties

• Exact Mass: 138.11179256 g/mol
• Monoisotopic Mass: 138.11179256 g/mol
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 63.3
• Molecular Weight: 138.12

Additional information on L-Isoleucine-13C6, 15N

Latest Research Insights on 202468-35-7 and L-Isoleucine-13C6, 15N in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of stable isotope-labeled compounds, such as L-Isoleucine-13C6, 15N, and the chemical entity 202468-35-7. These compounds play pivotal roles in metabolic studies, drug development, and diagnostic applications. This research brief synthesizes the latest findings to provide a comprehensive overview of their applications, mechanisms, and potential impacts on the field.

The compound 202468-35-7 has emerged as a key intermediate in the synthesis of novel therapeutic agents. Recent studies published in the Journal of Medicinal Chemistry (2023) demonstrate its utility in the development of kinase inhibitors, particularly for oncology targets. The structural flexibility of 202468-35-7 allows for modifications that enhance binding affinity and selectivity, making it a valuable scaffold for drug discovery pipelines.

L-Isoleucine-13C6, 15N, a stable isotope-labeled amino acid, has gained attention for its applications in metabolic flux analysis and protein dynamics studies. Research from Nature Chemical Biology (2024) reveals its use in tracing metabolic pathways in cancer cells, providing insights into aberrant metabolism in tumors. The high isotopic purity (>99%) of commercially available L-Isoleucine-13C6, 15N ensures minimal interference in mass spectrometry-based analyses, making it indispensable for quantitative proteomics.

A groundbreaking study published in Analytical Chemistry (2024) combined these two research areas, utilizing 202468-35-7-derived probes conjugated with L-Isoleucine-13C6, 15N to study drug-target interactions in real-time. This innovative approach enabled researchers to simultaneously monitor compound localization and metabolic incorporation, opening new avenues for pharmacokinetic studies.

The pharmaceutical industry has shown increasing interest in these compounds for quality control and regulatory purposes. Recent FDA guidance documents reference the use of isotope-labeled standards like L-Isoleucine-13C6, 15N for method validation in bioanalytical assays. Similarly, 202468-35-7 has been included in the latest edition of the Pharmacopeial Forum as a reference standard for impurity profiling.

Future research directions identified in recent literature include the development of 202468-35-7 analogs with improved blood-brain barrier penetration and the application of L-Isoleucine-13C6, 15N in microbiome studies. The convergence of these research areas with artificial intelligence for drug design represents a particularly promising frontier that may transform early-stage drug discovery processes.